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Compound of Interest

Compound Name: Hexythiazox

Cat. No.: B8066513

Executive Summary: The "Zero-Drain" Directive

Hexythiazox is strictly prohibited from sanitary sewer disposal. Although Hexythiazox exhibits
low acute mammalian toxicity (Category V), it is classified as Very Toxic to Aquatic Life with
Long-Lasting Effects (H410). Its chemical stability in neutral pH water means it resists
hydrolysis in standard wastewater treatment streams, leading to bioaccumulation in aquatic
ecosystems.

Immediate Action Plan:

e Primary Disposal Method: High-temperature incineration (>1000°C) with off-gas scrubbing.

[1]

o Lab Classification: Treat as Hazardous Chemical Waste (Non-RCRA Federally, but regulated
by aquatic toxicity criteria).

o Container Status: Empty containers must be triple-rinsed, with rinsate collected as
hazardous waste.

Chemical Profile & Environmental Logic

To understand the disposal strictness, one must understand the molecule. Hexythiazox is a
thiazolidinone acaricide. Its efficacy relies on its stability to persist on leaf surfaces; this same
stability makes it an environmental liability if mishandled.
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Property

Value

Disposal Implication

CAS Number

78587-05-0

Unique identifier for waste

manifesting.[1]

Water Solubility

0.5 mg/L (20°C)

Extremely low.[1] It will
partition into sediment/sludge,

not the water column.

Moderate potential for

Log Pow 2.53 bioaccumulation in aquatic
organisms.[1]
) CRITICAL.: Dilution with water
Hydrolysis Stable at pH 7 _
does not degrade it.[1]
. High toxicity to invertebrates
_ o LC50 (Fish) > 300 mg/LEC50 ) ) )
Aquatic Toxicity drives the strict "No Drain"

(Daphnia) ~1.2 mg/L

rule.[1]

Regulatory Classification

While Hexythiazox is not explicitly listed on the US EPA's RCRA P-list or U-list, it triggers
hazardous waste protocols due to its environmental toxicity characteristics.

United States (RCRA & State)[2]

o Federal Status: Non-RCRA Listed. However, it must be managed as Hazardous Waste due

to the "Aquatic Toxicity" characteristic recognized by many state environmental agencies.

o California (CalEPA): Regulated as a hazardous waste.

o Waste Code 232: Pesticides and other waste associated with pesticide production.[2]

o Waste Code 291: Off-specification, aged, or surplus organics.

o Note: In California, any waste with an LC50 < 500 mg/L (fish) is automatically hazardous.

European Union (EWC)
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e EWC Code 16 05 06*: Laboratory chemicals, consisting of or containing hazardous
substances, including mixtures of laboratory chemicals.

e EWC Code 02 01 08*: Agrochemical waste containing hazardous substances (for bulk
agricultural waste).

Step-by-Step Disposal Protocols

Protocol A: Solid Waste (Pure Substance &
Contaminated Debris)

e Scope: Expired powder, contaminated gloves, weighing boats, spill cleanup materials.

e Action:

[e]

Segregate: Do not mix with oxidizers or acids.

o

Containerize: Use a wide-mouth HDPE jar or a dedicated solid waste drum.

[¢]

Labeling: Must read "Hazardous Waste - Hexythiazox - Toxic to Aquatic Life."[1]

o

Disposal: Transfer to EH&S for Incineration.

Protocol B: Liquid Waste (Stock Solutions)

e Scope: Unused stock solutions in solvents (Acetone, Methanol, DMSO).

e Action:

o

Do Not Evaporate: Evaporation in fume hoods releases dust/aerosols upon drying.

o Combine: Pour into the "Organic Solvent Waste" stream (Halogenated or Non-
Halogenated depending on the solvent used).

o Compatibility: Hexythiazox is compatible with standard organic waste streams (Acetone,
Methanol).

o Labeling: List "Hexythiazox" as a constituent on the waste tag. Even trace amounts (<1%)
prevent the solvent from being "clean” recycled; it must be incinerated.
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Protocol C: Empty Containers (The "Triple Rinse" Rule)

e Scope: Original glass/plastic bottles.

e Action:

o

Rinse 1: Add solvent (ethanol or acetone) to 10% volume. Shake vigorously. Pour rinsate
into Liquid Waste container.

o Rinse 2: Repeat. Collect rinsate.
o Rinse 3: Repeat. Collect rinsate.

o Final Step: Deface the label. Mark as "Triple Rinsed."[3][4] Dispose of the bottle as
standard trash (or glass recycling if permitted by local EH&S).

Visualized Workflows
Figure 1: Waste Categorization Decision Tree

This logic flow ensures no Hexythiazox enters the municipal water supply.
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Hexythiazox Waste Generated
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l
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Strict Prohibition Clean Bottle

NO! Stable in water. Collect Rinsate as
Bioaccumulates. HAZARDOUS WASTE DERER L3 S UEE ARG

Liquid Waste

Label: 'Toxic to Aquatic Life'
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DISPOSAL: High-Temp Incineration

Click to download full resolution via product page
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Caption: Decision matrix for Hexythiazox waste streams. Note that "Empty" containers
generate hazardous liquid waste (rinsate) before becoming non-hazardous trash.[3]

Figure 2: Spill Response Protocol

Immediate containment prevents the spread of dust, which is the primary inhalation risk.

Cover with wet paper towels
or use HEPA Vacuum
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Caption: Operational workflow for spill management. Emphasis is placed on preventing dust
generation and collecting all secondary wash water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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